Cas no 2096341-83-0 (4-Isobutyrylphenylboronic acid pinacol ester)

• Product Name: 4-Isobutyrylphenylboronic acid pinacol ester
• CAS No: 2096341-83-0
• MF: C₁₆H₂₃BO₃
• MW: 274.163025140762
• MDL: MFCD21333043
• CID: 4638290
• PubChem ID: 74788568
• Update Time: 2024-11-05

4-Isobutyrylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Isobutyrylphenylboronic acid pinacol ester
• 2-METHYL-1-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]PROPAN-1-ONE
• 2-Methyl-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-1-one
• BS-34117
• MFCD21333043
• CS-0176483
• F88572
• 2096341-83-0
• 4-Isobutyrylphenylboronicacidpinacolester

• MDL： MFCD21333043
• Inchi： 1S/C16H23BO3/c1-11(2)14(18)12-7-9-13(10-8-12)17-19-15(3,4)16(5,6)20-17/h7-11H,1-6H3
• InChI Key： NHIQIMZJZLXMDB-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(C(C)C)=O)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 274.174
• Monoisotopic Mass: 274.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5